Cas no 126764-52-1 ( )

• Product Name: &nbsp
• CAS No: 126764-52-1
• MF: C₉H₅ClF₃NS
• MW: 251.655910253525
• CID: 854912
• PubChem ID: 91810938
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-6-(trifluoromethyl)benzo[d]thiazole
• 2-ChloroMethyl-6-trifluoroMethylbenzothiazole
• Benzothiazole, 2-(chloroMethyl)-6-(trifluoroMethyl)-
• 126764-52-1
• MFCD17014621
• 2-(CHLOROMETHYL)-6-(TRIFLUOROMETHYL)-1,3-BENZOTHIAZOLE
• SY071291
• 2-Chloromethyl-6-(trifluoromethyl)benzo[d]thiazole, 97%
•  

• Inchi： 1S/C9H5ClF3NS/c10-4-8-14-6-2-1-5(9(11,12)13)3-7(6)15-8/h1-3H,4H2
• InChI Key： IXLDAGDFXYJTHI-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC(C(F)(F)F)=CC=2S1

Computed Properties

• Exact Mass: 250.9783325g/mol
• Monoisotopic Mass: 250.9783325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų